Cas no 8007-06-5 (8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid)

• Product name: 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
• CAS No: 8007-06-5
• MW: 0
• CID: 94494

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CASCARA SAGRADA
• Cascarillaabsolutecolourlessmd
• Cascarillaoleoresin
• Oils,cascarilla
• CASCARA SAGRADA EXTRACT
• CASCARA SAGRADA AROMATIC FLUID EXTRACT
• CASCARA EXTRACT
• CASCARA SAGRADA, FLUID EXTRACT
• Cascara, bitterless, extract (Rhamnus purshiana DC.)
• Cascarilla bark extract (Croton spp.)
• Cascarilla bark oil
• Cascarilla bark oil (Croton spp.)
• Croton eluteria oil
• FEMA No. 2253
• FEMA No. 2254
• FEMA No. 2255
• UNII-N81EA2A6NP
• 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
• (+,-)-8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[i,j]quinoline-2-carboxylic acid
• 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydro-pyrido[3,2,1-ij]quinoline-2-carboxylic acid
• 8,9-Difluoro-5-methyl-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylic acid
• 8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
• BCP11384
• ANW-
• Cascarilla oil
• Croton eluteria bark oil
• Oil of Cascarilla
• Oils, Crotoneluteria bark
• Sweetwood bark oil

• Inchi： 1S/C14H11F2NO3/c1-6-2-3-7-11(16)10(15)4-8-12(7)17(6)5-9(13(8)18)14(19)20/h4-6H,2-3H2,1H3,(H,19,20)
• InChI Key： XUROCEZEOCOWSX-UHFFFAOYSA-N
• SMILES： FC1=C(C=C2C(C(C(=O)O)=CN3C2=C1CCC3C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 493
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: It has a woody aroma, like the mixed spicy aroma of nutmeg \ cardamom \ clove \ cinnamon \ pepper, with strong diffusion, strong aroma, bitter taste, and strong spicy aroma
• Density: d2525 0.892-0.914
• Refractive Index: nD20 1.488-1.494
• FEMA: 2255
• Solubility: Soluble in most non-volatile oils \ mineral oils \ ethanol and diethyl ether, almost insoluble in glycerol and propylene glycol